Cas no 59245-36-2 (5-deoxy-L-arabinose phenylhydrazone)

5-deoxy-L-arabinose phenylhydrazone structure
59245-36-2 structure
Product Name:5-deoxy-L-arabinose phenylhydrazone
CAS No:59245-36-2
MF:C11H16N2O3
MW:224.256342887878
CID:2950483
PubChem ID:10846767
Update Time:2025-04-21

5-deoxy-L-arabinose phenylhydrazone Chemical and Physical Properties

Names and Identifiers

    • 5-脱氧-L-阿拉伯糖苯基腙
    • 5-deoxy-L-arabinose phenylhydrazone
    • 5-deoxy-L-ribose phenylhydrazone
    • (1Z,2R,3S,4S)-1-(phenylhydrazinylidene)pentane-2,3,4-triol
    • (2S,3S,4S,E)-1-(2-Phenylhydrazono)pentane-2,3,4-triol
    • SCHEMBL3527266
    • 59245-36-2
    • Inchi: 1S/C11H16N2O3/c1-8(14)11(16)10(15)7-12-13-9-5-3-2-4-6-9/h2-8,10-11,13-16H,1H3/b12-7+/t8-,10-,11-/m0/s1
    • InChI Key: BIVHIDUIIIYYKK-BOAFTQECSA-N
    • SMILES: O[C@H]([C@H](/C=N/NC1C=CC=CC=1)O)[C@H](C)O

Computed Properties

  • Exact Mass: 224.11609238Da
  • Monoisotopic Mass: 224.11609238Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 85.1

Experimental Properties

  • Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (2.7 g/l) (25 º C),
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